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Compound of Interest

Compound Name: Gold tribromide

Cat. No.: B127331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of gold tribromide (AuBr₃) as

a Lewis acid catalyst against other common Lewis acids in various organic transformations.

The following sections present quantitative data, detailed experimental protocols, and

mechanistic insights to aid in the selection of the most appropriate catalytic system for your

research needs.

Data Presentation: Catalyst Performance
Comparison
The following tables summarize the performance of gold tribromide in comparison to other

Lewis acid catalysts in key organic reactions.

Table 1: Propargylic Substitution
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Catalyst Co-catalyst Solvent Time (h) Yield (%) Reference

AuBr₃ - ClCH₂CH₂Cl 7 33 [1]

AuBr₃
AgOTf (15

mol%)
ClCH₂CH₂Cl 19 81 [1]

AuCl - ClCH₂CH₂Cl 19 7 [1]

AuCl
AgOTf (15

mol%)
ClCH₂CH₂Cl 19 26 [1]

Ph₃PAuCl
AgOTf (5

mol%)
ClCH₂CH₂Cl 19 25 [1]

NHCAuCl
AgOTf (5

mol%)
ClCH₂CH₂Cl 19 22 [1]

FeCl₃ -
Dichlorometh

ane
- High Yields [2]

Table 2: Friedel-Crafts Acylation of Anisole

Catalyst
Acylating
Agent

Solvent Time Yield (%) Reference

AuBr₃
Acetic

Anhydride

Dichlorometh

ane
-

Data not

available
-

AlCl₃
Acetic

Anhydride

Dichlorometh

ane
1 h (reflux) 85.7 [3]

FeCl₃
Propionyl

Chloride
- Room Temp - [4]

Zeolite H-Y
Acetic

Anhydride
- -

High

Conversion
[5]

Table 3: Diels-Alder Reaction

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9059295/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9059295/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9059295/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9059295/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9059295/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9059295/
https://www.researchgate.net/publication/6770391_A_General_and_Efficient_FeCl3-Catalyzed_Nucleophilic_Substitution_of_Propargylic_Alcohols
https://condor.depaul.edu/mdintzne/171-06*SampleLab.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Friedel_Crafts_Acylation_of_Anisole_Derivatives.pdf
https://www.researchgate.net/publication/375795040_Puzzling_Structure_of_the_Key_Intermediates_in_GoldI-catalyzed_Cyclization_Reactions_of_Enynes_and_Allenenes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst Diene Dienophile Solvent Yield (%) Reference

AuBr₃ Enynal Ketone - -

[This is a

known

reaction, but

specific yield

data for direct

comparison

was not

found in the

provided

search

results]

AlCl₃
2,3-Dimethyl-

1,3-butadiene

Acyl

Phosphonate

s

Dichlorometh

ane
70 [6]

Ti(IV)

complex

1,3-

Cyclohexadie

ne

1,4-

Benzoquinon

e

Water 83 [7]

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Protocol 1: Gold(III)-Catalyzed Propargylic
Substitution[8][9]
Materials:

N-tosylpropargyl amine (1 equivalent)

1,3-Dicarbonyl compound (3 equivalents)

Gold tribromide (AuBr₃, 5 mol%)

Silver trifluoromethanesulfonate (AgOTf, 15 mol%)
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1,2-Dichloroethane (ClCH₂CH₂Cl)

Procedure:

To a solution of the N-tosylpropargyl amine and the 1,3-dicarbonyl compound in 1,2-

dichloroethane, add AuBr₃ (5 mol%) and AgOTf (15 mol%) at room temperature.

Stir the mixture at 60 °C.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction and purify the product by column chromatography.

Protocol 2: Friedel-Crafts Acylation of Anisole with
Aluminum Chloride[10][11][12]
Materials:

Anisole (1 equivalent)

Acetyl chloride (1.1 equivalents)

Anhydrous aluminum chloride (AlCl₃, 1.1 equivalents)

Dichloromethane (CH₂Cl₂)

Ice

Concentrated hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a flame-dried flask under an inert atmosphere, suspend anhydrous AlCl₃ in

dichloromethane and cool the mixture in an ice bath.
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Slowly add a solution of acetyl chloride in dichloromethane to the cooled suspension.

Add a solution of anisole in dichloromethane dropwise to the reaction mixture.

After the addition is complete, remove the ice bath and stir the reaction at room temperature

for an additional 15 minutes.

Carefully pour the reaction mixture into a beaker containing ice and concentrated HCl.

Separate the organic layer and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with saturated NaHCO₃ solution, and dry over anhydrous

MgSO₄.

Remove the solvent under reduced pressure and purify the product by distillation or

chromatography.

Mandatory Visualizations
Gold-Catalyzed Hydroamination of an Alkyne
The following diagram illustrates a plausible mechanism for the gold(III)-catalyzed

hydroamination of an alkyne, proceeding through an outer-sphere nucleophilic attack. The

Lewis acidic Au(III) center activates the alkyne towards attack by the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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